N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((1-isopropylpiperidin-4-yl)methyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[(1-propan-2-ylpiperidin-4-yl)methyl]oxamide
• InChI: InChI=1S/C19H33N3O2/c1-15(2)22-12-9-17(10-13-22)14-21-19(24)18(23)20-11-8-16-6-4-3-5-7-16/h6,15,17H,3-5,7-14H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key: LRXAURCMPRHMLA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)CNC(=O)C(=O)NCCC2=CCCCC2
• Molecular Formula: C19H33N3O2
• Molecular Weight: 335.5 g/mol

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((1-isopropylpiperidin-4-yl)methyl)oxalamide, also known as CX-5461, is a small molecule that has gained significant attention in the field of cancer research due to its potential as a selective inhibitor of RNA polymerase I transcription. CX-5461 has shown promising results in preclinical studies as a potential treatment for a variety of cancers, including hematologic malignancies and solid tumors.

Scientific Research Applications

Conformational Studies and Molecular Interactions

• Conformational Analysis of Saturated Heterocycles: The study by Jones et al. (1970) discusses the conformational analysis of saturated heterocycles, providing insights into the molecular structure and behavior of N-substituted hexahydropyrimidines, which could be relevant for understanding the structural properties of complex molecules like N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((1-isopropylpiperidin-4-yl)methyl)oxalamide (Jones, A. Katritzky, & M. Snarey, 1970).
• Molecular Structures and Interactions: The work by Lai et al. (2006) on the importance of C–H⋯N, C–H⋯π, and π⋯π interactions in the crystal packing of isomeric compounds offers valuable understanding of molecular interactions that could apply to the design and synthesis of new molecules with specific conformational or binding properties (Lai, F. Mohr, & E. Tiekink, 2006).

Synthesis and Characterization

• Polymerization and Molecular Synthesis: Kobayashi et al. (1999) discuss the stereospecific polymerization of N,N-dialkylacrylamides, a study that can inform the synthesis of polymers or other complex molecules with specific stereochemical configurations, possibly relevant for the synthesis or modification of this compound (Kobayashi, S. Okuyama, T. Ishizone, & S. Nakahama, 1999).

Application in Biological Systems

• Antitumor Agents and DNA/Protein Binding: The research by Muralisankar et al. (2016) on the synthesis, DNA/protein binding, and cytotoxicity studies of copper(II)/nickel(II) complexes highlights the potential of complex molecules in medical applications, such as antitumor agents, which could be relevant for exploring the biological or therapeutic applications of this compound (Muralisankar, J. Haribabu, N. Bhuvanesh, R. Karvembu, & A. Sreekanth, 2016).